Cas no 1806052-60-7 (2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid)

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid is a specialized pyridine derivative with a multifunctional structure, featuring an aminomethyl group, a difluoromethyl substituent, and an acetic acid moiety. Its unique chemical architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive compounds. The presence of both chloro and difluoromethyl groups enhances its reactivity and potential for selective modifications, while the acetic acid functionality offers versatility in further derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced polarity and structural rigidity. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid structure
1806052-60-7 structure
Product Name:2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid
CAS No:1806052-60-7
MF:C9H9ClF2N2O2
MW:250.629768133163
CID:4871366
Update Time:2025-10-12

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid
    • Inchi: 1S/C9H9ClF2N2O2/c10-5-1-4(2-7(15)16)6(3-13)14-8(5)9(11)12/h1,9H,2-3,13H2,(H,15,16)
    • InChI Key: NTUXTMSARKPGCI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)F)N=C(CN)C(=C1)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: -1.8
  • Topological Polar Surface Area: 76.2

2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029047969-1g
2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid
1806052-60-7 97%
1g
$1,579.40 2022-04-01

Additional information on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid

Research Brief on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806052-60-7)

In recent years, the compound 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806052-60-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.

The structural features of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid make it a compelling candidate for drug development. The presence of the aminomethyl group at the 2-position, combined with the difluoromethyl and chloro substituents, enhances its reactivity and binding affinity to biological targets. Recent studies have focused on elucidating its interaction with specific enzymes and receptors, particularly those involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway.

One of the most notable advancements in the study of this compound is its application in antimicrobial therapy. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid exhibits potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). These findings suggest its potential as a novel antibiotic scaffold, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, recent preclinical studies have explored its anti-inflammatory potential. A 2023 paper in Biochemical Pharmacology highlighted its efficacy in reducing pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of rheumatoid arthritis. The compound's mechanism appears to involve modulation of the NF-κB signaling pathway, which plays a central role in inflammation. These results position it as a promising candidate for further development in autoimmune and inflammatory diseases.

Despite these promising findings, challenges remain in the clinical translation of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Additionally, toxicity assessments in animal models have revealed dose-dependent hepatotoxicity, which will require careful evaluation in future studies. Researchers are currently exploring prodrug strategies and structural analogs to mitigate these issues while retaining therapeutic efficacy.

In conclusion, 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806052-60-7) represents a versatile and pharmacologically active molecule with significant potential in both antimicrobial and anti-inflammatory applications. Ongoing research aims to address its pharmacokinetic and safety profiles, paving the way for its eventual clinical development. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject of study in the evolving landscape of drug discovery.

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